Cas no 63810-93-5 (1H-Pyrimido[5,4-e][1,3,4]thiadiazine, 6-(methylthio)-1,3-diphenyl-)

• Product Name: 1H-Pyrimido[5,4-e][1,3,4]thiadiazine, 6-(methylthio)-1,3-diphenyl-
• CAS No: 63810-93-5
• MF: C₁₈H₁₄N₄S₂
• MW: 350.460560321808
• CID: 1658995
• PubChem ID: 71380860
• Update Time: 2025-04-21

1H-Pyrimido[5,4-e][1,3,4]thiadiazine, 6-(methylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrimido[5,4-e][1,3,4]thiadiazine, 6-(methylthio)-1,3-diphenyl-
• 6-methylsulfanyl-1,3-diphenylpyrimido[5,4-e][1,3,4]thiadiazine
• 6-(Methylsulfanyl)-1,3-diphenyl-1H-pyrimido[5,4-e][1,3,4]thiadiazine
• 63810-93-5
• DTXSID70803348

• Inchi： 1S/C18H14N4S2/c1-23-18-19-12-15-17(20-18)24-16(13-8-4-2-5-9-13)21-22(15)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： IGVRSXNIRRDVMM-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C2C=NC(=NC1=2)SC

Computed Properties

• Exact Mass: 350.06622
• Monoisotopic Mass: 350.06598881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 41.38